BENGHE Foundational & Exploratory

Check Availability & Pricing

Quat-188 chemical properties and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antibacterial agent 188

cat. No.: B12378749

Quat-188: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quat-188, chemically known as (3-Chloro-2-hydroxypropyl)trimethylammonium chloride
(CHPTAC), is a cationic monomer widely utilized as an etherifying agent. Its primary application
lies in the chemical modification of natural and synthetic polymers to introduce quaternary
ammonium groups, thereby imparting a positive charge to the substrate. This modification
significantly alters the physicochemical properties of the parent polymer, opening up a wide
range of applications in industries from paper and textiles to personal care and potentially, drug
delivery systems. This technical guide provides an in-depth overview of the chemical
properties, structure, synthesis, and reaction mechanisms of Quat-188, with a focus on its
application in the cationization of cellulose.

Chemical Properties and Structure

Quat-188 is a quaternary ammonium salt that is typically supplied as a colorless to light yellow
aqueous solution.[1] Under alkaline conditions, it readily transforms into its reactive epoxide
form, 2,3-epoxypropyltrimethylammonium chloride (EPTAC), which is the key intermediate for
its etherifying reactions.[2]

Chemical Structure
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Caption: Chemical structure of (3-Chloro-2-hydroxypropyl)trimethylammonium chloride (Quat-

188).

Physicochemical Properties

Property

Value

Reference(s)

Chemical Name

(3-Chloro-2-
hydroxypropyl)trimethylammon
ium chloride

[3]4]

Common Names

Quat-188, CHPTAC, PTAC,
CTA

[1]3]

CAS Number 3327-22-8 [1][5]
Molecular Formula C6H15CI2NO [31[6]
Molecular Weight 188.10 g/mol [31[6]
Colorless to light yellow
Appearance o [1][5]
transparent liquid
Typically 65% or 69% aqueous
Purity ypicaly g [1][5]

solution

pH (10% solution)

5-7

[7]

Soluble in water and

Solubility isopropanol [3][8]
Melting Point 191-193 °C [6]
Boiling Point 101 °C (for aqueous solution) [6]
Flash Point 109 °C [6]

Experimental Protocols
Synthesis of Quat-188 (CHPTAC)

A common method for the synthesis of Quat-188 involves the reaction of epichlorohydrin with

trimethylamine hydrochloride in an aqueous medium.
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Materials:

Epichlorohydrin (ECH)

Trimethylamine hydrochloride

Sodium hydroxide (for pH adjustment)

Water (reaction medium)

Procedure:

Trimethylamine hydrochloride is dissolved in water in a reaction vessel equipped with a
stirrer, thermometer, and pH probe.

e The solution is cooled, and the pH is adjusted to a range of 7.5-8.0 using a sodium hydroxide
solution.[9]

o Epichlorohydrin is added dropwise to the stirred solution while maintaining the temperature
between 10-35°C.[9]

e The reaction mixture is stirred for several hours until the reaction is complete, which can be
monitored by measuring the concentration of the remaining epichlorohydrin.

e The final product is an aqueous solution of Quat-188.

Cationization of Cellulose with Quat-188

The modification of cellulose with Quat-188 introduces cationic quaternary ammonium groups
onto the cellulose backbone.

Materials:
e Cellulose (e.g., cotton linters, wood pulp)
e Quat-188 (CHPTAC) solution

e Sodium hydroxide (catalyst)
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e Deionized water

e Acetic acid (for neutralization)

Procedure:

o Aslurry of cellulose in water is prepared in a reaction vessel.

e A solution of sodium hydroxide is added to the cellulose slurry to activate the cellulose by
forming alkali cellulose. The mixture is typically stirred for a period at a controlled
temperature.

o The Quat-188 solution is then added to the alkali cellulose slurry.

e The reaction temperature is raised and maintained for a specific duration to facilitate the
etherification reaction.

« After the reaction period, the mixture is cooled, and the pH is neutralized with acetic acid.

e The resulting cationic cellulose is then washed thoroughly with deionized water to remove
any unreacted reagents and byproducts, and subsequently dried.[10]

Reaction Mechanism and Experimental Workflow

The cationization of cellulose with Quat-188 proceeds via a nucleophilic substitution reaction.
Under alkaline conditions, Quat-188 is converted to its more reactive epoxide intermediate,
EPTAC. The hydroxyl groups on the cellulose polymer then act as nucleophiles, attacking the
epoxide ring of EPTAC, leading to the formation of a stable ether linkage and the covalent
attachment of the cationic group to the cellulose chain.[10][11]
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Reaction with Cellulose
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Caption: Reaction mechanism of cellulose cationization with Quat-188.

A generalized workflow for the laboratory-scale cationization of cellulose is depicted below.
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Caption: Generalized experimental workflow for cellulose cationization.
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Biological Interactions and Relevance to Drug
Development

While Quat-188 itself is a reactive monomer, the resulting cationic polymers, particularly
cationic cellulose (often referred to as Polyquaternium-10 in the personal care industry), have
been studied for their interactions with biological systems.[11][12] These interactions are
primarily governed by the electrostatic attraction between the positively charged quaternary
ammonium groups and negatively charged surfaces.

Key Interactions and Potential Applications:

« Interaction with Proteins and Cell Membranes: The cationic nature of modified polymers
allows them to interact with negatively charged proteins and cell surfaces. This property is
exploited in personal care products for hair and skin conditioning.[12] In the context of drug
development, this could be leveraged for targeted delivery to specific tissues or for
enhancing the mucoadhesive properties of drug formulations.

o Complexation with Anionic Molecules: Cationic cellulose can form complexes with anionic
drugs, DNA, and other bioactive molecules.[13] This interaction can be used to encapsulate
and protect sensitive drugs, control their release, and improve their solubility and
bioavailability.

» Antimicrobial Activity: Quaternary ammonium compounds are known for their antimicrobial
properties. Cationic polymers derived from Quat-188 may exhibit antimicrobial activity, which
could be beneficial in developing self-sterilizing materials or drug formulations with reduced
preservative requirements.[14]

It is important to note that while the cationic nature provides functional advantages, it also
necessitates careful toxicological assessment. The safety of Polyquaternium-10 has been
reviewed for cosmetic applications, and it is considered safe for use in these products at
specified concentrations.[12] However, for pharmaceutical applications, particularly for internal
administration, rigorous toxicological studies are required.

Conclusion
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Quat-188 is a versatile cationic reagent with a well-defined chemical structure and properties.
Its ability to efficiently cationize polymers like cellulose has led to its widespread use in various
industries. For researchers and professionals in drug development, the understanding of Quat-
188's chemistry and the properties of its derived polymers offers opportunities for creating
novel drug delivery systems and advanced biomaterials. The detailed experimental protocols
and reaction mechanisms provided in this guide serve as a foundational resource for further
research and development in this promising area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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